Demeton-S Demeton-S Demeton-S is an organothiophosphorus compound.
Brand Name: Vulcanchem
CAS No.: 126-75-0
VCID: VC0022260
InChI: InChI=1S/C8H19O3PS2/c1-4-10-12(9,11-5-2)14-8-7-13-6-3/h4-8H2,1-3H3
SMILES: CCOP(=O)(OCC)SCCSCC
Molecular Formula: C8H19O3PS2
Molecular Weight: 258.3 g/mol

Demeton-S

CAS No.: 126-75-0

Reference Standards

VCID: VC0022260

Molecular Formula: C8H19O3PS2

Molecular Weight: 258.3 g/mol

Demeton-S - 126-75-0

CAS No. 126-75-0
Product Name Demeton-S
Molecular Formula C8H19O3PS2
Molecular Weight 258.3 g/mol
IUPAC Name 1-diethoxyphosphorylsulfanyl-2-ethylsulfanylethane
Standard InChI InChI=1S/C8H19O3PS2/c1-4-10-12(9,11-5-2)14-8-7-13-6-3/h4-8H2,1-3H3
Standard InChIKey GRPRVIYRYGLIJU-UHFFFAOYSA-N
SMILES CCOP(=O)(OCC)SCCSCC
Canonical SMILES CCOP(=O)(OCC)SCCSCC
Boiling Point 128 °C at 1 mm Hg
at 0.1kPa: 128 °C
Colorform Colorless oil
Density Specific gravity: 1.132 at 21 °C
Relative density (water = 1): 1.13
Physical Description COLOURLESS OILY LIQUID.
Description Demeton-S is an organothiophosphorus compound.
Shelf Life Thin films undergo conversion to more hydrophilic compounds when exposed to air and light.
Solubility 0.01 M
Soluble in most organic solvents.
In water, 2,000 mg/L at 20 °C
Solubility in water, g/100ml at 20 °C: 0.2
Synonyms O,O-Diethyl S-[2-(Ethylthio)ethyl]phosphorothioate; Thioldemeton; Demetonthiol; Systox-thiol; Isosystox;
Vapor Density Relative vapor density (air = 1): 8.92
Vapor Pressure 2.6X10-4 mm Hg at 20 °C
Vapor pressure, Pa at 20 °C: 0.035
PubChem Compound 24723
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator